Cas no 40594-20-5 (6,8-difluoro-N-methyl-2,3,4,9-tetrahydro-1H-carbazol-3-amine)

• Product Name: 6,8-difluoro-N-methyl-2,3,4,9-tetrahydro-1H-carbazol-3-amine
• CAS No: 40594-20-5
• MF: C₁₃H₁₄F₂N₂
• MW: 236.260469913483
• MDL: MFCD20995382
• CID: 3217868
• PubChem ID: 12361823
• Update Time: 2025-10-31

6,8-difluoro-N-methyl-2,3,4,9-tetrahydro-1H-carbazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-CARBAZOL-3-AMINE, 6,8-DIFLUORO-2,3,4,9-TETRAHYDRO-N-METHYL-
• 6,8-difluoro-N-methyl-2,3,4,9-tetrahydro-1H-carbazol-3-amine
• Z1259158072
• CAZYUGCBYNFXRX-UHFFFAOYSA-N
• QBA59420
• 898-465-5
• 3-(methylamino)-6,8-difluoro-1,2,3,4-tetrahydrocarbazole
• AKOS014667805
• CHEMBL3273338
• 40594-20-5
• SCHEMBL7408320
• CS-0242980
• EN300-257490

• MDL： MFCD20995382
• Inchi： 1S/C13H14F2N2/c1-16-8-2-3-12-9(6-8)10-4-7(14)5-11(15)13(10)17-12/h4-5,8,16-17H,2-3,6H2,1H3
• InChI Key： CAZYUGCBYNFXRX-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1NC1CCC(CC=12)NC)F

Computed Properties

• Exact Mass: 236.11250478g/mol
• Monoisotopic Mass: 236.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 6,8-difluoro-N-methyl-2,3,4,9-tetrahydro-1H-carbazol-3-amine

Introduction to 6,8-difluoro-N-methyl-2,3,4,9-tetrahydro-1H-carbazol-3-amine (CAS No. 40594-20-5)

6,8-difluoro-N-methyl-2,3,4,9-tetrahydro-1H-carbazol-3-amine, identified by its Chemical Abstracts Service (CAS) number 40594-20-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the carbazole family, a class of heterocyclic aromatic molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 6,8-difluoro-N-methyl-2,3,4,9-tetrahydro-1H-carbazol-3-amine, particularly the presence of fluorine substituents and a methylamino group, contribute to its unique chemical properties and biological interactions.

The significance of this compound lies in its potential as a pharmacophore in drug discovery. Fluorinated aromatic compounds are widely recognized for their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The introduction of fluorine atoms at the 6 and 8 positions of the carbazole core in 6,8-difluoro-N-methyl-2,3,4,9-tetrahydro-1H-carbazol-3-amine is strategically designed to modulate its electronic and steric properties, thereby influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel carbazole derivatives with enhanced biological activity. Studies have demonstrated that modifications in the carbazole scaffold can lead to compounds with improved efficacy against various diseases. For instance, derivatives of carbazole have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The compound 6,8-difluoro-N-methyl-2,3,4,9-tetrahydro-1H-carbazol-3-amine represents a significant advancement in this area due to its optimized structure for biological activity.

The synthesis of 6,8-difluoro-N-methyl-2,3,4,9-tetrahydro-1H-carbazol-3-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The presence of fluorine atoms necessitates the use of specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to construct the desired fluorinated carbazole core. These synthetic strategies are critical for achieving the structural complexity required for optimal biological activity.

One of the most compelling aspects of 6,8-difluoro-N-methyl-2,3,4,9-tetrahydro-1H-carbazol-3-amine is its potential application in the development of targeted therapies. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in disease pathways. For example, research has indicated that it may interfere with the activity of enzymes involved in cancer cell proliferation or modulate receptor signaling in neurological disorders. These findings underscore the importance of this compound as a lead molecule for further pharmacological investigation.

The pharmacological profile of 6,8-difluoro-N-methyl-2,3,4,9-tetrahydro-1H-carbazol-3-amine is further enhanced by its favorable pharmacokinetic properties. Fluorinated compounds often exhibit improved bioavailability and prolonged half-life due to their resistance to metabolic degradation. This characteristic makes them particularly attractive for drug development as it reduces the frequency of dosing required for therapeutic efficacy. Additionally, the tetrahydro structure contributes to reduced lipophilicity compared to unsubstituted carbazoles), which can improve solubility and membrane permeability.

In clinical settings, 6, 8-difluoro-N-methyl--2, 3, 4, 9-tetrahydro--1H--carbazol--3--amine holds promise as a candidate for treating conditions where enzyme inhibition or receptor modulation is beneficial. While extensive clinical trials are still needed to validate its therapeutic potential, preclinical studies provide encouraging evidence supporting its use in various medical applications. The compound's ability to interact selectively with biological targets while maintaining stability makes it a valuable asset in modern drug discovery efforts.

The future direction of research on 6, 8-difluoro-N-methyl--2, 3, 4, 9-tetrahydro--1H--carbazol--3--amine includes exploring its mechanism of action in greater detail and optimizing its chemical structure for improved efficacy and safety. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be essential in translating laboratory findings into tangible therapeutic benefits. As our understanding of disease mechanisms evolves, so too will our ability to design compounds like 6, 8-difluoro-N-methyl--2, 3, 4, 9-tetrahydro--1H--carbazol--3--amine that address these challenges effectively.

In conclusion, 6, 8-difluoro-N-methyl--2, 3, 4, 9-tetrahydro--1H--carbazol--3--amine (CAS No. 40594--20--) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique structural features, favorable pharmacokinetic properties, and promising preclinical results position it as a key candidate for further development in drug discovery programs targeting neurological disorders, cancer, and other diseases where enzyme inhibition or receptor modulation is beneficial.